Cas no 733046-94-1 (m-Toluic-d7 Acid)

m-Toluic-d7 Acid is a deuterated derivative of m-toluic acid, where seven hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in mass spectrometry and NMR spectroscopy, ensuring precise quantification and minimizing interference in analytical methods. Its high isotopic purity (>98%) and chemical stability make it suitable for trace-level detection in complex matrices. The deuterium labeling also enhances signal resolution in spectroscopic studies. m-Toluic-d7 Acid is valuable in pharmaceutical research, environmental analysis, and metabolic studies, where accurate measurement of m-toluic acid or related compounds is required. Proper handling under inert conditions is recommended to maintain its integrity.

m-Toluic-d7 Acid structure

Product Name:m-Toluic-d7 Acid

CAS No:733046-94-1

MF:C₈H₈O₂

MW:143.191054344177

CID:562741

PubChem ID:102601447

Update Time:2025-06-08

m-Toluic-d7 Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic-2,3,4,6-d4acid, 5-(methyl-d3)- (9CI)
- Benzoic-2,3,4,6-d4acid,5-(methyl-d3)-(9ci)
- 3-(?H?)methyl(?H?)benzoic acid
- 3-Methylbenzoic acid-d7
- Benzoic-2,3,4,6-d4acid, 5-(methyl-d3)-(9CI)
- HY-78571S
- M-TOLUIC-D7 ACID
- CS-0608580
- 2,3,4,6-tetradeuterio-5-(trideuteriomethyl)benzoic acid
- D98537
- 733046-94-1
- m-Toluic-d7 Acid
- Inchi： 1S/C8H8O2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3,(H,9,10)/i1D3,2D,3D,4D,5D
- InChI Key： GPSDUZXPYCFOSQ-AAYPNNLASA-N
- SMILES： OC(C1=C([2H])C([2H])=C([2H])C(C([2H])([2H])[2H])=C1[2H])=O

Computed Properties

Exact Mass: 143.096366715g/mol
Monoisotopic Mass: 143.096366715g/mol
Isotope Atom Count: 7
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

m-Toluic-d7 Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T536117-25mg	m-Toluic-d7 Acid	733046-94-1	25mg	$ 201.00	2023-09-05
TRC	T536117-100mg	m-Toluic-d7 Acid	733046-94-1	100mg	$ 597.00	2023-09-05
A2B Chem LLC	AH21892-500mg	M-TOLUIC-D7 ACID	733046-94-1	500mg	$492.00	2024-04-19
A2B Chem LLC	AH21892-1g	M-TOLUIC-D7 ACID	733046-94-1	1g	$721.00	2024-04-19